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Compound of Interest

Compound Name: Diethylmercury

Cat. No.: B1204316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

WARNING: Diethylmercury is an extremely toxic organomercury compound. It is a potent

neurotoxin that can be fatal if swallowed, in contact with skin, or if inhaled.[1] This document

provides guidelines for the safe handling and storage of diethylmercury in a laboratory setting.

Adherence to these protocols is critical to prevent exposure and ensure laboratory safety. Due

to its extreme toxicity, consider using less hazardous alternatives whenever possible.

Hazard Identification and Properties
Diethylmercury is a flammable, colorless liquid with a slightly sweet odor.[1] However, inhaling

enough fumes to detect the smell would be highly hazardous and potentially fatal.[1] It is

readily absorbed through the skin and can cross the blood-brain barrier, causing severe and

often delayed neurological damage.[1] While it is considered less toxic than the related

compound dimethylmercury, the handling precautions required are very similar due to its high

toxicity.[1]

Table 1: Physical and Chemical Properties of Diethylmercury
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Property Value

Chemical Formula C₄H₁₀Hg or (C₂H₅)₂Hg

Molar Mass 258.71 g/mol [1]

Appearance Colorless liquid[1]

Density 2.446 g/mL[1]

Melting Point -45 °C[1]

Boiling Point 156-157 °C[1]

Solubility in water Insoluble[1]

Solubility Soluble in ethers and hydrocarbons[1]

Table 2: Occupational Exposure Limits for Organo-Mercury Compounds

Organization Limit Type Value

OSHA PEL TWA 0.01 mg(Hg)/m³[2]

Ceiling 0.04 mg(Hg)/m³[2]

ACGIH TLV TWA 0.01 mg(Hg)/m³[2]

NIOSH REL TWA 0.01 mg/m³[2]

STEL 0.03 mg/m³[2]

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; STEL: Short-Term Exposure

Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.

Engineering Controls and Personal Protective
Equipment (PPE)
Due to the high toxicity and volatility of diethylmercury, stringent engineering controls and

specific PPE are mandatory.
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Experimental Protocol: Engineering Controls

Chemical Fume Hood: Always handle diethylmercury inside a properly functioning and

certified chemical fume hood with a face velocity of at least 120 feet per minute.[3]

Glove Box: For procedures with a higher risk of aerosol generation, use a glove box.

Ventilation: Ensure the laboratory has adequate general ventilation. Vapors are heavier than

air and can accumulate in low-lying areas.[2][4]

Safety Equipment: An emergency shower and eyewash station must be readily accessible

and tested regularly.[2][5]

Table 3: Recommended Personal Protective Equipment (PPE) for Diethylmercury

Body Part PPE Specification Rationale

Hands

Double Gloving Required:-

Inner Glove: Silver Shield® or

other highly resistant laminate

gloves.[2][6][7]- Outer Glove:

Long-cuffed neoprene or

heavy-duty nitrile gloves.[6][8]

[9]

Diethylmercury can rapidly

permeate standard laboratory

gloves (latex, vinyl, nitrile).[5]

[8][9] The laminate inner glove

provides chemical resistance,

while the outer glove offers

abrasion resistance.[5][8]

Eyes/Face

ANSI-approved safety goggles

and a full-face shield (minimum

8 inches in length).[2][5]

Protects against splashes and

vapors.

Body

Fire-resistant lab coat, long

pants, and a long-sleeved

shirt.[2]

Provides a barrier against

accidental skin contact.

Feet Closed-toe shoes.[2] Protects feet from spills.

Respiratory

A self-contained breathing

apparatus (SCBA) may be

required for high-risk

procedures or in case of a spill.

[6]

Protects against inhalation of

toxic vapors.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1204316?utm_src=pdf-body
https://ehs.gatech.edu/sites/default/files/mercury_and_compounds.pdf
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1304
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://www.osha.gov/publications/hib19980309
https://www.benchchem.com/product/b1204316?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://www.bnl.gov/esh/cms/pdf/dimethylmercury%20single%20exposure_97_05_12.pdf
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://research.uga.edu/docs/CSP1500/DimethylmercuryorMethylmercury-593-74-8.docx
https://www.chm.bris.ac.uk/motm/dimethylmercury/dmmh.htm
https://www.osha.gov/publications/hib19980309
https://research.uga.edu/docs/CSP1500/DimethylmercuryorMethylmercury-593-74-8.docx
https://www.chm.bris.ac.uk/motm/dimethylmercury/dmmh.htm
https://www.osha.gov/publications/hib19980309
https://research.uga.edu/docs/CSP1500/DimethylmercuryorMethylmercury-593-74-8.docx
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://www.osha.gov/publications/hib19980309
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://ipo.rutgers.edu/rehs/sop/Dimethyl
https://www-group.slac.stanford.edu/esh/eshmanual/references/chemsafetyGuideMercury.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Experimental Workflow
A strict protocol must be followed when working with diethylmercury.

Experimental Protocol: Handling Diethylmercury

Preparation:

Review the Safety Data Sheet (SDS) before starting any work.[2]

Ensure all necessary engineering controls are functioning correctly.

Don all required PPE as specified in Table 3.

Prepare a designated work area within the fume hood. Line the area with absorbent,

disposable bench paper.

Handling:

Use the smallest possible quantity of diethylmercury.

Keep containers tightly closed when not in use.[2][3]

Use a secondary container to transport diethylmercury within the lab.[6]

Post-Experiment:

Decontaminate all surfaces and equipment that may have come into contact with

diethylmercury.

Dispose of all contaminated materials, including gloves and bench paper, as hazardous

waste.[10]

Wash hands and forearms thoroughly with soap and water after removing PPE and before

leaving the laboratory.[10]

Workflow for Handling Diethylmercury
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Caption: Workflow for the safe handling of diethylmercury.
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Storage and Waste Disposal
Proper storage and disposal are critical to prevent accidental exposure and environmental

contamination.

Experimental Protocol: Storage

Location: Store diethylmercury in a cool, dry, and well-ventilated area.[2]

Container: Keep the container tightly closed and sealed.[2] Opened containers must be

carefully resealed and kept upright.[2]

Segregation: Store away from incompatible materials such as strong oxidizing agents,

acetylene, ammonia, and certain metals (calcium, sodium, lithium, rubidium, copper).[2]

Security: Store in a locked, designated area with restricted access.[3]

Experimental Protocol: Waste Disposal

Labeling: All waste contaminated with diethylmercury, including empty containers, pipette

tips, and gloves, must be labeled as hazardous waste.[2][8]

Containment: Collect waste in a tightly sealed, dedicated container.[2] This container should

be kept in a secondary containment vessel within a fume hood.[2]

Pickup: Arrange for regular hazardous waste pickup. Do not allow waste to accumulate.[3]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency involving

diethylmercury.

Experimental Protocol: Spills

Evacuation: Immediately evacuate all personnel from the affected area.[2][8]

Alerting: Alert others in the vicinity and contact the institution's emergency response team.[2]

[8]
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Ventilation: Ensure the area is well-ventilated, but do not attempt to clean up a significant

spill without proper training and equipment.[2]

Ignition Sources: Remove all sources of ignition from the area.[2][8]

Experimental Protocol: Exposures

General: In all cases of suspected exposure, seek immediate medical attention.[2] Provide

the Safety Data Sheet to the medical personnel.[8]

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2]

Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open.[2]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen.[2]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[2][11]

Emergency Response Logic
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Exposure Event
(Spill, Splash, Inhalation)
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Provide SDS to Medical Team
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Caption: Logic for responding to a diethylmercury exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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